((1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)(quinoxalin-6-yl)methanone

• IUPAC Name: quinoxalin-6-yl-[3-(triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• InChI: InChI=1S/C18H18N6O/c25-18(12-1-4-16-17(9-12)20-6-5-19-16)23-13-2-3-14(23)11-15(10-13)24-21-7-8-22-24/h1,4-9,13-15H,2-3,10-11H2
• InChI Key: DJABCCBXQWYELA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=CC4=NC=CN=C4C=C3)N5N=CC=N5
• Molecular Formula: C18H18N6O
• Molecular Weight: 334.4 g/mol
• CAS No.: 2108363-30-8

Description

((1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)(quinoxalin-6-yl)methanone is a useful research compound. Its molecular formula is C18H18N6O and its molecular weight is 334.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Antibacterial Activity of Cinchonidinyl-Based Polymers

  Cinchonidinyl-based acrylic and methacrylic homopolymers demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria. These polymers were synthesized through free radical polymerization and showed enhanced thermal stability and significant inhibitory effects on bacterial growth, suggesting potential use in antibacterial applications (Kumar et al., 2017).

• Antimicrobial Activity of 1,2,3-Triazole Derivatives

  Substituted 1,2,3-triazoles were synthesized and demonstrated antimicrobial activity. These compounds, obtained through 1,3-dipolar cycloaddition reactions, were screened for their antimicrobial properties, highlighting the versatility of triazole derivatives in developing new antimicrobial agents (Holla et al., 2005).

Pharmaceutical Research and Drug Development

• Synthesis and Pharmacological Evaluation of Quinoxalin-2-carboxamides

  A series of quinoxalin-2-carboxamides were synthesized and evaluated as serotonin type-3 (5-HT3) receptor antagonists. This study demonstrates the pharmaceutical applications of quinoxaline derivatives, suggesting potential use in the treatment of conditions related to the 5-HT3 receptor (Mahesh et al., 2011).

• Anticonvulsant Properties of Triazoloquinoxaline Derivatives

  Novel quinoxaline derivatives were synthesized and evaluated for their anticonvulsant activities. This research shows the potential of quinoxaline and triazole fused compounds in developing anticonvulsant drugs, indicating a promising area for further exploration (Alswah et al., 2013).